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Compound of Interest

Compound Name: Anilazine

Cat. No.: B1666039 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of Anilazine, a fungicide that is now largely obsolete but may still be present in laboratory

settings. These procedural steps are designed for researchers, scientists, and drug

development professionals to ensure safe handling and compliance with environmental

regulations. Anilazine is classified as a hazardous material and is very toxic to aquatic life with

long-lasting effects; therefore, strict adherence to these disposal protocols is critical.[1][2][3][4]

Hazard Profile and Ecotoxicity Data
Anilazine is a white to tan crystalline solid that is stable in neutral and slightly acidic media but

is hydrolyzed by alkali on heating.[5][6] It is crucial to prevent this material from entering soil,

waterways, or sewer systems due to its high toxicity to aquatic organisms.[1][7]

Table 1: Ecotoxicity of Anilazine
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Organism
Type

Species Endpoint Value
Exposure
Time

Reference

Fish

Oncorhync
hus mykiss
(rainbow
trout)

LC50 0.15 mg/L 96 hours [4]

Fish

Lepomis

macrochirus

(bluegill)

LC50
0.142 - 0.735

mg/L
96 hours [8]

Aquatic

Invertebrate

Daphnia

magna

(Water flea)

EC50 0.97 mg/L 48 hours [4]

| Algae | Pseudokirchneriella subcapitata | EC50 | 2.5 mg/L | 72 hours |[4] |

Personal Protective Equipment (PPE) and Handling
Before handling Anilazine, ensure that proper personal protective equipment is worn to

minimize exposure risks.

Step-by-Step PPE Protocol:

Gloves: Wear chemical-resistant gloves.[1]

Eye Protection: Use tight-sealing safety goggles or a face shield.[1][8]

Respiratory Protection: In areas with dust or aerosols, use a NIOSH (US) or CEN (EU)

approved respirator.[4]

Protective Clothing: Wear a lab coat or other protective clothing to prevent skin contact.[8]

Contaminated clothing should be removed immediately and washed before reuse.[1]

Handling: Always handle Anilazine in a well-ventilated area or outdoors.[1] Avoid generating

dust.[4] Wash hands and skin thoroughly after handling.[1][2]
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Spill Management Protocol
In the event of a spill, immediate and appropriate action is necessary to contain the material

and prevent environmental contamination.

Evacuate and Secure: Evacuate unnecessary personnel from the spill area.[8] Keep sparks,

flames, and other ignition sources away.[5][6]

Containment: Cover drains to prevent entry into the sewer system.

Small Spills (Solid):

Carefully sweep or vacuum the spilled solid material.[1]

Collect the material in a suitable, sealed container labeled as "Hazardous Waste" for

disposal.[1]

Large Spills (Solid):

Wet the spilled material with water to minimize dust generation and dike the area for later

disposal.[1]

Collect the material and place it in sealed containers for disposal at a licensed waste

facility.[1]

Decontamination: After the product has been recovered, flush the area with water.[1]

Important: Never return spilled material to its original container for reuse.[1]

Anilazine Waste Disposal Workflow
The following diagram outlines the procedural workflow for the disposal of Anilazine waste.
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Caption: Workflow for the safe handling and disposal of Anilazine waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1666039?utm_src=pdf-body-img
https://www.benchchem.com/product/b1666039?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Disposal Procedures
Anilazine waste is considered hazardous and must be handled accordingly.[1] Do not dispose

of it in regular trash or pour it down the drain.[1][2]

Segregation and Collection:

Keep Anilazine waste separate from other chemical waste streams to avoid mixing with

incompatible materials like oils and alkalis.[6]

Collect waste, including contaminated lab supplies (e.g., gloves, wipes), in a designated,

sealed, and clearly labeled container.[1]

Engage a Licensed Disposal Company:

The primary method for disposal is to use a licensed chemical destruction plant or waste

disposal company.[1][2][4]

Provide the company with the Safety Data Sheet (SDS) for Anilazine to ensure they can

handle it appropriately.

Approved Disposal Methods:

Controlled Incineration: The recommended disposal method is controlled incineration with

flue gas scrubbing.[2] Another accepted method involves dissolving or mixing the material

with a combustible solvent and burning it in a chemical incinerator equipped with an

afterburner and scrubber.[4]

Land Disposal: Land disposal or burial in a sanitary landfill is not recommended for the

chemical waste itself and is subject to significant regulatory revision.[5][6] Always consult

with environmental regulatory agencies before considering this option.[5][6]

Container Disposal
Empty containers that held Anilazine must also be treated as hazardous waste as they can

retain product residue.[1]
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Decontamination: Triple rinse the empty container with a suitable solvent (or equivalent

procedure).[2] The rinse water is considered hazardous waste and must be collected and

disposed of properly.[9] Do not pour rinse water into any drain.[9]

Disposal/Recycling:

Once properly decontaminated, containers can be offered for recycling or reconditioning.

[2]

Alternatively, puncture the container to make it unusable for other purposes and dispose of

it in a sanitary landfill, if permitted by local regulations.[2]

Empty containers can also be taken to an approved waste handling site.[1]

Transportation for Disposal
When transporting Anilazine waste for disposal, adhere to all transport regulations.

UN Number: UN3077[2][8]

Proper Shipping Name: ENVIRONMENTALLY HAZARDOUS SUBSTANCE, SOLID, N.O.S.

(Anilazine)[2][8]

Hazard Class: 9 (Miscellaneous hazardous materials)[2][8]

Packaging: Keep the waste in its original or other appropriate, labeled containers, ensuring

they are securely closed to prevent leaks or spills during transport.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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